N'-(4-methylphenyl)-N-[2-(4-sulfamoylphenyl)ethyl]oxamide

• IUPAC Name: N'-(4-methylphenyl)-N-[2-(4-sulfamoylphenyl)ethyl]oxamide
• InChI: InChI=1S/C17H19N3O4S/c1-12-2-6-14(7-3-12)20-17(22)16(21)19-11-10-13-4-8-15(9-5-13)25(18,23)24/h2-9H,10-11H2,1H3,(H,19,21)(H,20,22)(H2,18,23,24)
• InChI Key: IKCHUZPDALXDTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C17H19N3O4S
• Molecular Weight: 361.4 g/mol
• CAS No.: 887204-26-4

Description

N'-(4-methylphenyl)-N-[2-(4-sulfamoylphenyl)ethyl]oxamide is a useful research compound. Its molecular formula is C17H19N3O4S and its molecular weight is 361.42. The purity is usually 95%.
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Scientific Research Applications

Chemosensor Development

A study synthesized a highly selective fluorescence chemosensor with structural components similar to the compound . This chemosensor demonstrated an "on-off-on" fluorescence response toward Cu2+ and H2PO4−, showcasing its potential in selective metal ion detection in environmental and biological samples (Meng et al., 2018).

Radioprotective Activity

Another research area involves the synthesis of fluorine-containing amides, structurally similar to the compound of interest, which exhibited radioprotective activity. These studies suggest the potential use of such compounds in protecting against radiation-induced damage (Vasil'eva & Rozhkov, 1992).

Antimicrobial and Antifungal Agents

Compounds structurally related to the target molecule have been synthesized and tested for their antimicrobial and antifungal activities. Such studies indicate the potential of these compounds in the development of new therapeutic agents against various bacterial and fungal infections (Karanth et al., 2019).

Anticancer Agents

Research has also been conducted on the synthesis of derivatives structurally related to the compound for their potential anticancer activity. These studies have found that certain derivatives exhibited moderate to excellent anticancer activity against various cancer cell lines, suggesting their potential in cancer therapy (Ravinaik et al., 2021).

Inhibitors of Carbonic Anhydrase

Furthermore, aromatic sulfonamide inhibitors, sharing the sulfonamide group with the compound , have been studied for their inhibitory effects on carbonic anhydrase isoenzymes. Such inhibitors have applications in medical research, particularly in the development of drugs for conditions like glaucoma, epilepsy, and altitude sickness (Supuran et al., 2013).